Cas no 93725-44-1 (4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide)
93725-44-1 structure
Product Name:4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide
CAS No:93725-44-1
MF:C17H23N3O3
MW:317.38282418251
CID:1983002
PubChem ID:56695
Update Time:2025-04-21
4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide
- 5-(p-Aminobenzamido)-4-(2-butoxyethyl)-3-methylisoxazole
- 93725-44-1
- BRN 0702221
- DTXSID80239553
- DTXCID30162044
- ISOXAZOLE, 5-(p-AMINOBENZAMIDO)-4-(2-BUTOXYETHYL)-3-METHYL-
-
- Inchi: 1S/C17H23N3O3/c1-3-4-10-22-11-9-15-12(2)20-23-17(15)19-16(21)13-5-7-14(18)8-6-13/h5-8H,3-4,9-11,18H2,1-2H3,(H,19,21)
- InChI Key: NIFYBABYILSVEV-UHFFFAOYSA-N
- SMILES: O(CCCC)CCC1C(C)=NOC=1NC(C1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 317.174
- Monoisotopic Mass: 317.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.4A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.183
- Boiling Point: 430.5°C at 760 mmHg
- Flash Point: 214.1°C
- Refractive Index: 1.587
4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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